Cas no 2229321-32-6 (methyl 2-(3-amino-1-hydroxypropyl)benzoate)

• Product Name: methyl 2-(3-amino-1-hydroxypropyl)benzoate
• CAS No: 2229321-32-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5856711
• PubChem ID: 165783385
• Update Time: 2025-05-26

methyl 2-(3-amino-1-hydroxypropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-amino-1-hydroxypropyl)benzoate
• EN300-1792210
• 2229321-32-6

• Inchi： 1S/C11H15NO3/c1-15-11(14)9-5-3-2-4-8(9)10(13)6-7-12/h2-5,10,13H,6-7,12H2,1H3
• InChI Key： VEXHGOPCXUBABC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C(=O)OC)CCN

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 2-(3-amino-1-hydroxypropyl)benzoate

Methyl 2-(3-amino-1-hydroxypropyl)benzoate: A Comprehensive Overview

Methyl 2-(3-amino-1-hydroxypropyl)benzoate, with the CAS number 2229321-32-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself highlights its key structural features: the benzoate group, the methyl ester, and the substituted amino alcohol moiety. Recent studies have shed light on its biological activities, making it a subject of ongoing research.

The benzoate group in methyl 2-(3-amino-1-hydroxypropyl)benzoate plays a crucial role in its chemical behavior. Benzoate derivatives are known for their stability and versatility, often serving as intermediates in the synthesis of more complex molecules. The methyl ester further enhances its solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. The 3-amino-1-hydroxypropyl substituent introduces additional functional groups that can participate in various biochemical interactions, potentially influencing the compound's pharmacokinetics and pharmacodynamics.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of methyl 2-(3-amino-1-hydroxypropyl)benzoate with target proteins. These studies suggest that the compound may exhibit selectivity towards certain receptors or enzymes, which could be exploited for therapeutic purposes. For instance, preliminary findings indicate that it may act as an agonist or antagonist in specific signaling pathways, though further experimental validation is required.

The synthesis of methyl 2-(3-amino-1-hydroxypropyl)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzoate ester, followed by the introduction of the amino alcohol substituent through nucleophilic substitution or coupling reactions. Optimization of these steps has led to improved yields and purities, facilitating large-scale production for research purposes.

In terms of biological activity, methyl 2-(3-amino-1-hydroxypropyl)benzoate has shown promise in preclinical models. Studies conducted in vitro have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. Additionally, animal studies have indicated that it may possess anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as neurodegenerative diseases or cardiovascular disorders.

One area of active research is the investigation of the compound's mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine its binding mode with target proteins. Understanding this interaction is critical for designing more effective derivatives with enhanced therapeutic potential.

Another important aspect of this compound is its pharmacokinetic profile. Studies have shown that methyl 2-(3-amino-1-hydroxypropyl)benzoate exhibits moderate absorption and distribution properties, with a half-life that allows for once-daily dosing in preclinical models. However, further research is needed to confirm these findings in human subjects and to assess its safety profile.

The development of methyl 2-(3-amino-1-hydroxypropyl)benzoate as a drug candidate is still in its early stages. While initial results are encouraging, additional preclinical studies are required to evaluate its efficacy and safety comprehensively. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process and bring this compound closer to clinical trials.

In conclusion, methyl 2-(3-amino-1-hydroxypropyl)benzoate represents a promising lead compound with potential applications in drug discovery. Its unique structure, combined with recent advances in chemical synthesis and biological modeling, positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound may pave the way for innovative treatments addressing unmet medical needs.